Cas no 17582-88-6 (Benzonitrile, 2-amino-3,5-bis(1,1-dimethylethyl)-)

• Product Name: Benzonitrile, 2-amino-3,5-bis(1,1-dimethylethyl)-
• CAS No: 17582-88-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 1362216
• Update Time: 2024-08-17

Benzonitrile, 2-amino-3,5-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3,5-bis(1,1-dimethylethyl)-

• Inchi： 1S/C15H22N2/c1-14(2,3)11-7-10(9-16)13(17)12(8-11)15(4,5)6/h7-8H,17H2,1-6H3
• InChI Key： WMWHFIPCOWCUGO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1N

Computed Properties

• Exact Mass: 230.17846

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Melting Point: 80-80.5 °C
• Boiling Point: 327.3±42.0 °C(Predicted)
• PSA: 49.81
• pka: 1.33±0.10(Predicted)